Cas no 873537-73-6 (1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-cyclohexyl-3-methyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-cyclohexyl-3-methyl-
• CAS No: 873537-73-6
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 1879757
• PubChem ID: 57698264
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-cyclohexyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-cyclohexyl-3-methyl-
• 5-Chloro-1-cyclohexyl-3-Methyl-1H-pyrazole-4-carbaldehyde
• AKOS010522453
• SCHEMBL853448
• DB-382346
• 5-chloro-1-cyclohexyl-3-methyl-1h-pyrazole-4-carboxaldehyde
• 873537-73-6

• Inchi： 1S/C11H15ClN2O/c1-8-10(7-15)11(12)14(13-8)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3
• InChI Key： QJOTTYJUUXHLPL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C)=NN1C1CCCCC1

Computed Properties

• Exact Mass: 226.087
• Monoisotopic Mass: 226.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 2.8